Cas no 632-56-4 (1,1,2,2-Ethanetetracarboxylicacid, 1,1,2,2-tetraethyl ester)

• Product Name: 1,1,2,2-Ethanetetracarboxylicacid, 1,1,2,2-tetraethyl ester
• CAS No: 632-56-4
• MF: C₁₄H₂₂O₈
• MW: 318.319685459137
• CID: 512648
• PubChem ID: 24848041
• Update Time: 2025-04-19

1,1,2,2-Ethanetetracarboxylicacid, 1,1,2,2-tetraethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-Ethanetetracarboxylicacid, 1,1,2,2-tetraethyl ester
• Tetraethyl 1,1,2,2-Ethanetetracarboxylate
• tetraethyl ethane-1,1,2,2-tetracarboxylate
• 1,1,2,2-Ethanetetracarboxylic acid,tetraethyl ester
• 1,1,2,2-Tetracarbethoxyethane
• 1,1,2,2-tetrakis(ethoxycarbonyl)ethane
• diethyl 2,3-bis(ethoxycarbonyl)succinate
• diethyl 2,3-diethoxycarbonylsuccinate
• tetraethyl-1,1,2,2-ethanecarboxylate
• NSC-2203
• Tetraethyl1,1,2,2-ethanetetracarboxylate
• 632-56-4
• ethane-1,1,2,2-tetracarboxylic acid tetraethyl ester
• DB-054441
• tetraethyl ethane-1,1,-2,2,-tetracarboxylate
• EINECS 211-180-7
• Tetrakis(ethoxycarbonyl)ethane
• 5G8A5ZPV2T
• 1,2,2-Tetracarbethoxyethane
• Ethane-1,1,2,2-tetracarboxylic acid, tetraethyl ester
• NSC693435
• 1,1,2,2-Ethanetetracarboxylic acid, tetraethyl ester
• NSC 2203
• NS00035401
• SCHEMBL2460611
• DTXSID90212554
• UNII-5G8A5ZPV2T
• G73891
• AKOS016035278
• NSC-693435
• NSC 693435
• Tetraethyl 1,2,2-ethanetetracarboxylate
• AI3-14796
• AI3-11223
• 1,1,2,2-Tetraethyl 1,1,2,2-ethanetetracarboxylate
• 1,1,2,2-Ethanetetracarboxylic acid, 1,1,2,2-tetraethyl ester
• NSC2203
• Tetraethyl 1,1,2,2-ethanetetracarboxylate, 99%
• 1,2,2-Ethanetetracarboxylic acid, tetraethyl ester

• MDL： MFCD00009153
• Inchi： 1S/C14H22O8/c1-5-19-11(15)9(12(16)20-6-2)10(13(17)21-7-3)14(18)22-8-4/h9-10H,5-8H2,1-4H3
• InChI Key： UQSBVZIXVVORQC-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C(C(=O)OCC)C(=O)OCC)=O

Computed Properties

• Exact Mass: 318.13100
• Monoisotopic Mass: 318.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Color/Form: White needle solid
• Density: 1.0640
• Melting Point: 73-75 °C (lit.)
• Boiling Point: 377.49°C (rough estimate)
• Flash Point: 162.552°C
• Refractive Index: 1.4105 (estimate)
• PSA: 105.20000
• LogP: 0.47120
• Solubility: Not determined

1,1,2,2-Ethanetetracarboxylicacid, 1,1,2,2-tetraethyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S24/25